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For Researchers, Scientists, and Drug Development Professionals

Introduction
CBB1003 is a reversible small molecule inhibitor of Lysine-Specific Demethylase 1 (LSD1), a

key epigenetic regulator implicated in the progression of various cancers.[1][2] LSD1 removes

methyl groups from histone H3 at lysine 4 (H3K4), leading to transcriptional repression of target

genes. In several cancers, including colorectal cancer, the overexpression of LSD1 is

associated with a malignant phenotype. CBB1003 exerts its anti-cancer effects by inhibiting

LSD1, which in turn leads to the downregulation of Leucine-rich repeat-containing G-protein

coupled receptor 5 (LGR5), a definitive marker of cancer stem cells.[1] This activity disrupts the

Wnt/β-catenin signaling pathway, a critical cascade for maintaining cancer stem cell properties,

thereby inhibiting cancer cell proliferation and colony formation.[1][3]

These application notes provide a comprehensive overview of the use of CBB1003 in high-

throughput screening (HTS) assays to identify and characterize modulators of the

LSD1/LGR5/Wnt signaling axis. Detailed protocols for relevant cell-based assays are provided

to facilitate the integration of CBB1003 as a reference compound in drug discovery workflows.
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Data Presentation
CBB1003 Inhibitory Activity

Compound Target In Vitro IC50 (µM)
Cell-Based
Effective
Concentration (µM)

CBB1003 LSD1 10.5 5 - 50

Table 1: Summary of CBB1003 inhibitory concentrations.

Effects of CBB1003 on Colorectal Cancer Cell Lines
Cell Line Assay Type

CBB1003
Concentration (µM)

Observed Effect

SW480 Proliferation Not Specified
Inhibition of cell

proliferation

HT-29 Proliferation Not Specified
Inhibition of cell

proliferation

SW480 Colony Formation Not Specified
Inhibition of colony

formation

HT-29 Colony Formation Not Specified
Inhibition of colony

formation

SW480 LGR5 Expression Not Specified
Downregulation of

LGR5 mRNA

HT-29 LGR5 Expression Not Specified
Downregulation of

LGR5 mRNA

SW480
Wnt/β-catenin

Signaling
Not Specified

Inactivation of

signaling pathway

HT-29
Wnt/β-catenin

Signaling
Not Specified

Inactivation of

signaling pathway
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Table 2: Qualitative summary of CBB1003's effects on colorectal cancer cell lines. Specific

quantitative data from dose-response studies are needed for a more detailed analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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